Cas no 37098-76-3 (Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-)
37098-76-3 structure
Product Name:Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
CAS No:37098-76-3
MF:C15H13ClFNO4S
MW:357.784425497055
CID:1481125
PubChem ID:45414691
Update Time:2025-04-21
Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro-
- 37098-76-3
- 5-[[[2-(4-Chlorophenyl)ethyl]amino]sulfonyl]-2-fluorobenzoic acid
- DTXSID701169181
-
- Inchi: 1S/C15H13ClFNO4S/c16-11-3-1-10(2-4-11)7-8-18-23(21,22)12-5-6-14(17)13(9-12)15(19)20/h1-6,9,18H,7-8H2,(H,19,20)
- InChI Key: OJJDOVNSTANVDH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CCNS(C1C=CC(=C(C(=O)O)C=1)F)(=O)=O
Computed Properties
- Exact Mass: 357.02389
- Monoisotopic Mass: 357.0237849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 83.47
Benzoic acid, 5-[[[2-(4-chlorophenyl)ethyl]amino]sulfonyl]-2-fluoro- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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